Cas no 1249895-41-7 (1-2-bromo-1-(tert-butoxy)ethyl-2-chlorobenzene)

• Product Name: 1-2-bromo-1-(tert-butoxy)ethyl-2-chlorobenzene
• CAS No: 1249895-41-7
• Molecular Formula: C₁₂H₁₆BrClO
• Molecular Weight: 291.611842155457
• CID: 5904983
• PubChem ID: 62113536

1-2-bromo-1-(tert-butoxy)ethyl-2-chlorobenzene Properties

Names and Identifiers

• 1-2-bromo-1-(tert-butoxy)ethyl-2-chlorobenzene
• 1249895-41-7
• EN300-1133438
• 1-[2-bromo-1-(tert-butoxy)ethyl]-2-chlorobenzene
• AKOS011393440

• InChIKey： CNEMDLLEAZGSII-UHFFFAOYSA-N
• Inchi： 1S/C12H16BrClO/c1-12(2,3)15-11(8-13)9-6-4-5-7-10(9)14/h4-7,11H,8H2,1-3H3
• SMILES： BrCC(C1C=CC=CC=1Cl)OC(C)(C)C

Computed Properties

• Exact Mass: 290.00731g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.00731g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers